Cas no 3870-15-3 (2-(4-fluorobenzoyl)naphthalene-1-carboxylic Acid)

• Product Name: 2-(4-fluorobenzoyl)naphthalene-1-carboxylic Acid
• CAS No: 3870-15-3
• MF: C₁₈H₁₁FO₃
• MW: 294.276548624039
• CID: 923861
• PubChem ID: 348745
• Update Time: 2025-04-19

2-(4-fluorobenzoyl)naphthalene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorobenzoyl)naphthalene-1-carboxylic Acid
• 2-(4-Fluor-benzoyl)-[1]naphthoesaeure
• 2-(4-fluoro-benzoyl)-[1]naphthoic acid
• AC1L8A48
• NSC408212
• DS-003355
• 3870-15-3
• 2-(4-FLUOROBENZOYL)-1-NAPHTHOIC ACID
• DTXSID00325023
• NSC-408212

• Inchi： 1S/C18H11FO3/c19-13-8-5-12(6-9-13)17(20)15-10-7-11-3-1-2-4-14(11)16(15)18(21)22/h1-10H,(H,21,22)
• InChI Key： WZZGNSQXZZKCKM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1=CC=C2C=CC=CC2=C1C(=O)O)=O

Computed Properties

• Exact Mass: 294.06923
• Monoisotopic Mass: 294.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 3.90810